MMPI-1154

• Molecular Formula: C26H24FN3O3
• Molecular Weight: 445.5 g/mol
• InChI: InChI=1S/C26H24FN3O3/c27-22-10-6-19(7-11-22)15-30(17-25-28-14-24(29-25)26(31)32)16-20-8-12-23(13-9-20)33-18-21-4-2-1-3-5-21/h1-14H,15-18H2,(H,28,29)(H,31,32)
• InChIKey: QLTNFRCPUOPISS-UHFFFAOYSA-N

MMPI-1154: Cardioprotective MMP-2 Inhibitor

MMPI-1154 (CAS: 1382722-47-5) is a small-molecule matrix metalloproteinase-2 (MMP-2) inhibitor belonging to the imidazole-carboxylic acid (ICA) structural class [1]. It was developed as a cardioprotective agent for the study of acute myocardial infarction (AMI) and exhibits an IC50 of 6.6 μM against MMP-2 [2]. Unlike conventional hydroxamic acid-based MMP inhibitors, MMPI-1154 demonstrates an alternative zinc-binding modality that contributes to its distinct pharmacological profile [1]. The compound has been validated in both ex vivo and in vivo models of ischemia/reperfusion injury, where it has been shown to significantly reduce infarct size at well-defined, reproducible doses [2].

Chemotype Non-hydroxamate imidazole-carboxylic acid MMP-2 inhibitor

Pathway MMP-2 inhibition for acute cardioprotection studies

Selection Structurally distinct zinc-binding chemotype for selectivity profiling

• [1] Gömöri K, Szabados T, Kenyeres É, Pipis J, Földesi I, Siska A, Dormán G, Ferdinandy P, Görbe A, Bencsik P. Cardioprotective Effect of Novel Matrix Metalloproteinase Inhibitors. Int J Mol Sci. 2020;21(19):6990. View Source
• [2] Bencsik P, Kupai K, Görbe A, Kenyeres É, Varga ZV, Pálóczi J, Gáspár R, Kovács L, Weber L, Takács F, Hajdú I, Fabó G, Cseh S, Barna L, Csont T, Csonka C, Dormán G, Ferdinandy P. Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection. Eur J Pharmacol. 2018. View Source

MMPI-1154: Non-Interchangeability with Other MMP-2 Inhibitors

Scientific substitution of MMPI-1154 with alternative MMP-2 inhibitors (e.g., ARP-100, SB-3CT) or broad-spectrum hydroxamic acid-based MMP inhibitors (e.g., ilomastat) is not supported by the available evidence base. The MMP inhibitor field is characterized by profound heterogeneity in zinc-binding chemistry (hydroxamic acid vs. carboxylic acid), isoform selectivity profiles, and, critically, in vivo efficacy outcomes that are highly sensitive to experimental context and comorbid conditions [1]. First-generation hydroxamic acid-type inhibitors, while often more potent in isolated enzyme assays, exhibit poor selectivity among MMP isoforms and have failed to translate preclinical cardioprotective findings into clinical benefit [2]. Conversely, MMPI-1154 has demonstrated reproducible, dose-dependent infarct size reduction in an in vivo rat AMI model, whereas the comparator MMPI-1248 showed no significant cardioprotection at any tested dose in the same model system [1]. Furthermore, the cardioprotective efficacy of MMPI-1154 is abolished under hypercholesterolemic conditions, underscoring that its activity is contingent upon specific pathophysiological states and cannot be inferred from structural analogs or in vitro potency data alone [1][3].

Chemotype-dependent in vivo response

Hydroxamic acid MMP inhibitors may not reproduce the cardioprotection observed with imidazole-carboxylic acid inhibitors under identical model conditions.

MMP-1 anti-target selectivity may shift

Thiazole-carboxylic acid analog MMPI-1157 shows a narrower MMP-1 selectivity window, which may alter anti-target engagement risk.

Pharmacokinetic and lipophilicity differences

Scaffold-dependent cLogP values influence solubility and off-target binding, limiting direct interchange among in-class MMP-2 inhibitors.

• [1] Gömöri K, Szabados T, Kenyeres É, Pipis J, Földesi I, Siska A, Dormán G, Ferdinandy P, Görbe A, Bencsik P. Cardioprotective Effect of Novel Matrix Metalloproteinase Inhibitors. Int J Mol Sci. 2020;21(19):6990. View Source
• [2] Jacobsen JA, Major Jourden JL, Miller MT, Cohen SM. To bind zinc or not to bind zinc: an examination of innovative approaches to improved metalloproteinase inhibition. Biochim Biophys Acta. 2010;1803(1):72-94. View Source
• [3] Bencsik P, et al. Cardioprotective Effect of Novel Matrix Metalloproteinase Inhibitors. Int J Mol Sci. 2020;21(19):6990. View Source

MMPI-1154: Head-to-Head Comparative Evidence

Improved MMP-1 Selectivity vs. Closest Thiazole Analog

MMPI-1154 is an imidazole-carboxylic acid (ICA) derivative that exhibits superior MMP-2 inhibitory efficacy compared to hydroxamic acid derivatives of the same molecular scaffolds [1]. In a systematic structure-activity relationship study, the authors explicitly state: 'We found that the MMP-inhibiting effects of imidazole and thiazole carboxylic acid-based compounds are superior in efficacy in comparison to the conventional hydroxamic acid derivatives of the same molecules' [1]. This chemical differentiation is critical because hydroxamic acid-based inhibitors have historically suffered from poor isoform selectivity and clinical failure in cardiovascular indications due to off-target toxicity [2].

MMP-1 Selectivity

Head-to-head

MMPI-1154 ratio 1.52 vs MMPI-1157 ratio 1.06 (1.5-fold improvement)

Supports MMP-1 anti-target avoidance context

IC50 MMP-1/MMP-2; in vitro fluorescent assay

Evidence Dimension	Chemical class efficacy in MMP-2 inhibition
Target Compound Data	Imidazole-carboxylic acid class: superior MMP-2 inhibitory efficacy
Comparator Or Baseline	Hydroxamic acid derivatives of the same imidazole and thiazole scaffolds
Quantified Difference	Qualitative superiority (no numerical ratio provided in source)
Conditions	Structure-activity relationship (SAR) analysis comparing matched molecular pairs

Why This Matters

This differentiation justifies procurement of ICA-based inhibitors like MMPI-1154 over hydroxamic acid-based alternatives for cardioprotection studies, given the documented translational failure of the latter class.

• [1] Bencsik P, Kupai K, Görbe A, Kenyeres É, Varga ZV, Pálóczi J, Gáspár R, Kovács L, Weber L, Takács F, Hajdú I, Fabó G, Cseh S, Barna L, Csont T, Csonka C, Dormán G, Ferdinandy P. Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection. Eur J Pharmacol. 2018. View Source
• [2] Gömöri K, Szabados T, Kenyeres É, Pipis J, Földesi I, Siska A, Dormán G, Ferdinandy P, Görbe A, Bencsik P. Cardioprotective Effect of Novel Matrix Metalloproteinase Inhibitors. Int J Mol Sci. 2020;21(19):6990. View Source

Infarct Size Reduction Superior to Ilomastat

In a direct in vivo comparative study, MMPI-1154 demonstrated significant infarct size reduction at a 3-fold lower dose than its structural analog MMPI-1260 [1]. Both compounds showed dose-dependent efficacy, but MMPI-1154 at 1 µmol/kg reduced infarct size from 63.68 ± 1.91% (vehicle) to 53.53 ± 3.36% of area at risk, while MMPI-1260 required 3 µmol/kg to achieve a comparable reduction to 56.64 ± 2.46% [1]. Notably, the third compound tested, MMPI-1248, showed no significant cardioprotection at any dose tested (1, 3, or 10 µmol/kg) [1].

Infarct Size Reduction

Head-to-head

MMPI-1154: 53.53±3.36% (p<0.05 vs vehicle 63.68±1.91%); Ilomastat: 60.46±3.60% (n.s.)

Reported infarct-size endpoint context

Rat AMI model, 30-min occlusion/120-min reperfusion

Evidence Dimension	Infarct size reduction (% area at risk)
Target Compound Data	53.53 ± 3.36% at 1 µmol/kg i.v. (reduction of 10.15 percentage points from vehicle baseline of 63.68 ± 1.91%)
Comparator Or Baseline	MMPI-1260: 56.64 ± 2.46% at 3 µmol/kg; MMPI-1248: no significant reduction at 1, 3, or 10 µmol/kg
Quantified Difference	MMPI-1154 achieves significant cardioprotection at a dose 3× lower than MMPI-1260; MMPI-1248 is ineffective
Conditions	In vivo rat AMI model: 30 min coronary occlusion / 120 min reperfusion; i.v. administration at 25th min of ischemia

Why This Matters

For in vivo cardioprotection studies, MMPI-1154 offers greater potency per administered dose than its closest analog MMPI-1260, potentially reducing compound consumption and minimizing off-target effects.

• [1] Gömöri K, Szabados T, Kenyeres É, Pipis J, Földesi I, Siska A, Dormán G, Ferdinandy P, Görbe A, Bencsik P. Cardioprotective Effect of Novel Matrix Metalloproteinase Inhibitors. Int J Mol Sci. 2020;21(19):6990. View Source

Carboxylic Acid vs. Hydroxamic Acid MMP-2 Inhibition

The reproducibility of cardioprotective efficacy varies substantially among MMP inhibitors. In the same experimental system where MMPI-1154 at 1 µmol/kg reduced infarct size, the broad-spectrum MMP inhibitor ilomastat 'failed to reduce infarct size (60.46 ± 3.60%) in the present study, showing the problems with the reproducibility of cardioprotective studies' [1]. This contrasts with earlier studies where ilomastat at 6.0 µmol/kg reduced infarct size from 65.4 ± 2.5% to 52.8 ± 3.7% in a rat AMI model [2]. The authors attribute the variability in ilomastat's performance to differences in experimental protocols and the inherent reproducibility challenges of MMP-targeted cardioprotection research [1].

Chemotype Potency

Class-level

Carboxylic acid IC50 3.4–6.6 µM vs hydroxamic acid IC50 11–17.6 µM on MMP-2

Supports chemotype-dependent potency context

In vitro MMP-2 catalytic domain assay; same screening cascade

Evidence Dimension	Reproducibility of infarct size reduction
Target Compound Data	MMPI-1154: significant reduction observed in both ex vivo (1 µM) and in vivo (1 µmol/kg) models across multiple studies
Comparator Or Baseline	Ilomastat: effective in some studies (e.g., 6.0 µmol/kg reduced infarct from 65.4 ± 2.5% to 52.8 ± 3.7%) but failed to show efficacy (60.46 ± 3.60%) in the 2020 study
Quantified Difference	MMPI-1154 demonstrates reproducible efficacy across experimental paradigms; ilomastat shows inconsistent, context-dependent results
Conditions	Rat AMI models with varying ischemia/reperfusion protocols

Why This Matters

For researchers designing cardioprotection experiments, selecting a compound with documented reproducible efficacy (MMPI-1154) reduces the risk of failed experiments due to compound-specific variability, a known issue with ilomastat.

• [1] Gömöri K, Szabados T, Kenyeres É, Pipis J, Földesi I, Siska A, Dormán G, Ferdinandy P, Görbe A, Bencsik P. Cardioprotective Effect of Novel Matrix Metalloproteinase Inhibitors. Int J Mol Sci. 2020;21(19):6990. View Source
• [2] Bencsik P, Pálóczi J, Kocsis GF, Pipis J, Belecz I, Varga ZV, Csonka C, Görbe A, Csont T, Ferdinandy P. Moderate inhibition of myocardial matrix metalloproteinase-2 by ilomastat is cardioprotective. Pharmacol Res. 2014;80:36-42. View Source

Reduced Lipophilicity vs. Thiazole Analog

MMPI-1154 exhibits a defined multi-MMP inhibitory profile with quantifiable IC50 values across four MMP isoforms . Against MMP-2 (primary target), the IC50 is 6.6 μM; against MMP-13, the IC50 is 1.8 μM; against MMP-1, the IC50 is 10 μM; and against MMP-9, the IC50 is 13 μM . This profile indicates approximately 2.7-fold higher activity against MMP-13 than MMP-2, and approximately 1.5-fold and 2-fold lower activity against MMP-1 and MMP-9, respectively, relative to MMP-2 . In contrast, the high-potency MMP-2 inhibitor ARP-100 (IC50 = 12 nM) exhibits extreme selectivity for MMP-2 over MMP-1 (>50,000 nM, >4,000× selectivity) but shows minimal activity against MMP-13 .

Lipophilicity

Head-to-head

cLogP 2.91 vs 3.33 for thiazole analog MMPI-1157

Lower lipophilicity may improve developability profile

ΔcLogP = -0.42; calculated property

Evidence Dimension	MMP isoform inhibition profile (IC50)
Target Compound Data	MMP-2: 6.6 μM; MMP-13: 1.8 μM; MMP-1: 10 μM; MMP-9: 13 μM
Comparator Or Baseline	ARP-100: MMP-2 IC50 = 12 nM; MMP-1 IC50 >50 μM; MMP-9 IC50 = 0.2 μM; MMP-13 data not reported
Quantified Difference	MMPI-1154 is a moderate-potency, multi-MMP inhibitor; ARP-100 is a high-potency, highly selective MMP-2 inhibitor with minimal MMP-1/MMP-13 activity
Conditions	In vitro enzymatic assays

Why This Matters

MMPI-1154's broader MMP inhibition profile may be advantageous for cardioprotection applications where MMP-13 (collagenase-3) activity also contributes to pathological remodeling, whereas ARP-100 is better suited for applications requiring strict MMP-2-specific inhibition.

Broad-Spectrum MMP Inhibition and MMP-13 Potency

In an ex vivo model of acute myocardial infarction, MMPI-1154 was identified as the most effective compound among six compounds that demonstrated significant cardioprotection in neonatal rat cardiac myocytes subjected to simulated ischemia/reperfusion injury [1]. MMPI-1154 significantly decreased infarct size when applied at a concentration of 1 μM [1]. This ex vivo efficacy served as the foundation for selecting MMPI-1154 for subsequent in vivo validation studies [2].

Multi-MMP Profile

Head-to-head

MMPI-1154 IC50 (µM): MMP-1 10, MMP-2 6.6, MMP-9 13, MMP-13 1.8; MMP-13/MMP-1 ratio 5.6 vs 2.25

Wider MMP-13/MMP-1 selectivity window for cleaner pharmacology

Recombinant catalytic domains; same screening panel

Evidence Dimension	Ex vivo infarct size reduction
Target Compound Data	1 μM MMPI-1154 significantly decreases infarct size
Comparator Or Baseline	6 compounds showed significant cardioprotection; MMPI-1154 was the most effective
Quantified Difference	Qualitative superiority among 6 active compounds
Conditions	Ex vivo model for acute myocardial infarction; neonatal rat cardiac myocytes subjected to simulated ischemia/reperfusion injury

Why This Matters

The ex vivo data establishes a reproducible working concentration (1 μM) for researchers planning isolated heart or cardiac myocyte experiments, and confirms that the compound's cardioprotective activity is intrinsic and not solely dependent on in vivo pharmacokinetic factors.

• [1] Bencsik P, Kupai K, Görbe A, Kenyeres É, Varga ZV, Pálóczi J, Gáspár R, Kovács L, Weber L, Takács F, Hajdú I, Fabó G, Cseh S, Barna L, Csont T, Csonka C, Dormán G, Ferdinandy P. Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection. Eur J Pharmacol. 2018. View Source
• [2] Gömöri K, Szabados T, Kenyeres É, Pipis J, Földesi I, Siska A, Dormán G, Ferdinandy P, Görbe A, Bencsik P. Cardioprotective Effect of Novel Matrix Metalloproteinase Inhibitors. Int J Mol Sci. 2020;21(19):6990. View Source

Impact of Hypercholesterolemia: MMPI-1154 Cardioprotection Is Abolished Under Dyslipidemic Conditions

A critical limitation of MMPI-1154's cardioprotective efficacy is its complete abolition under hypercholesterolemic conditions [1]. While MMPI-1154 at 1 µmol/kg significantly reduced infarct size in normocholesterolemic rats, the same dose showed no cardioprotective effect in rats rendered hypercholesterolemic by a 12-week high-fat diet (2% cholesterol + 0.25% cholic acid) [1]. This finding parallels the behavior of MMPI-1260, whose efficacious dose (3 µmol/kg) was also rendered ineffective by hypercholesterolemia [1]. In contrast, ischemic preconditioning (IPC) as a positive control remained cardioprotective in both normocholesterolemic and hypercholesterolemic animals [1].

Evidence Dimension	Infarct size reduction in hypercholesterolemic vs. normocholesterolemic conditions
Target Compound Data	MMPI-1154 (1 µmol/kg): significant reduction in normocholesterolemic rats; no significant reduction in hypercholesterolemic rats
Comparator Or Baseline	Ischemic preconditioning (IPC): significant reduction in both normocholesterolemic and hypercholesterolemic rats
Quantified Difference	MMPI-1154 efficacy is conditionally dependent on normolipidemic state; IPC efficacy is maintained across lipid states
Conditions	In vivo rat AMI model with 12-week diet-induced hypercholesterolemia; 30 min occlusion / 120 min reperfusion

Why This Matters

This evidence defines a critical exclusion criterion for experimental design: MMPI-1154 should not be used in models involving hypercholesterolemia or dyslipidemia without additional dose optimization studies. This information is essential for proper experimental planning and avoiding false-negative results.

• [1] Gömöri K, Szabados T, Kenyeres É, Pipis J, Földesi I, Siska A, Dormán G, Ferdinandy P, Görbe A, Bencsik P. Cardioprotective Effect of Novel Matrix Metalloproteinase Inhibitors. Int J Mol Sci. 2020;21(19):6990. View Source

MMPI-1154: High-Confidence Applications

In Vivo AMI Cardioprotection Studies

MMPI-1154 is optimally deployed in in vivo rat AMI studies where the experimental subjects are normocholesterolemic. The validated dose of 1 µmol/kg i.v. administered at the 25th minute of a 30-minute coronary occlusion period produces a reproducible reduction in infarct size from approximately 64% to 54% of area at risk [1]. This application is supported by the direct head-to-head evidence showing MMPI-1154 achieves significant cardioprotection at a 3-fold lower dose than its analog MMPI-1260 [1].

Ex Vivo Heart Perfusion for MMP-2 Cardioprotection

Based on the ex vivo validation data, MMPI-1154 at 1 µM is an appropriate concentration for studies using isolated perfused hearts or cultured cardiac myocytes subjected to simulated ischemia/reperfusion injury [2]. This concentration was established as efficacious in the original development study and should serve as a starting point for ex vivo dose-response experiments [2].

SAR Studies on Non-Hydroxamate MMP-2 Inhibitors

MMPI-1154 serves as a reference compound for SAR studies focused on non-hydroxamic acid zinc-binding groups. The evidence that ICA-based compounds demonstrate superior MMP-2 inhibitory efficacy compared to matched hydroxamic acid derivatives supports the use of MMPI-1154 as a benchmark for optimizing novel ICA or thiazole-carboxylic acid scaffolds [2].

Cardioprotection Studies in Hypercholesterolemia

MMPI-1154 is specifically indicated for studies that include normocholesterolemic control groups with parallel hypercholesterolemic cohorts to investigate how dyslipidemia ablates pharmacological cardioprotection [1]. The compound's documented loss of efficacy under hypercholesterolemic conditions makes it a valuable tool for mechanistic studies exploring the intersection of lipid metabolism and MMP-2-mediated cardioprotective signaling [1].

Application

Selection Property

Validation Focus

In vivo MI cardioprotection studies

In vivo infarct-size endpoint response

Model-response context vs. vehicle and comparator

Ex vivo Langendorff-perfused heart model

Concentration-dependent infarct reduction

Mechanistic I/R injury pathway dissection

Non-hydroxamate MMP-2 inhibitor SAR

MMP-1/2/9/13 selectivity fingerprint

Chemotype-dependent selectivity profiling

Metabolic comorbidity modulation

Context-dependent cardioprotective response

Hypercholesterolemic model-response validation

• [1] Gömöri K, Szabados T, Kenyeres É, Pipis J, Földesi I, Siska A, Dormán G, Ferdinandy P, Görbe A, Bencsik P. Cardioprotective Effect of Novel Matrix Metalloproteinase Inhibitors. Int J Mol Sci. 2020;21(19):6990. View Source
• [2] Bencsik P, Kupai K, Görbe A, Kenyeres É, Varga ZV, Pálóczi J, Gáspár R, Kovács L, Weber L, Takács F, Hajdú I, Fabó G, Cseh S, Barna L, Csont T, Csonka C, Dormán G, Ferdinandy P. Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection. Eur J Pharmacol. 2018. View Source